necic acid
necic acid
Brand Name:
Vulcanchem
CAS No.:
13588-16-4
VCID:
VC0089204
InChI:
InChI=1S/C10H16O5/c1-4-7(8(11)12)5-6(2)10(3,15)9(13)14/h4,6,15H,5H2,1-3H3,(H,11,12)(H,13,14)/b7-4-/t6-,10-/m1/s1
SMILES:
CC=C(CC(C)C(C)(C(=O)O)O)C(=O)O
Molecular Formula:
C10H16O5
Molecular Weight:
216.23 g/mol
necic acid
CAS No.: 13588-16-4
Main Products
VCID: VC0089204
Molecular Formula: C10H16O5
Molecular Weight: 216.23 g/mol
| CAS No. | 13588-16-4 |
|---|---|
| Product Name | necic acid |
| Molecular Formula | C10H16O5 |
| Molecular Weight | 216.23 g/mol |
| IUPAC Name | (2R,3R,5Z)-5-ethylidene-2-hydroxy-2,3-dimethylhexanedioic acid |
| Standard InChI | InChI=1S/C10H16O5/c1-4-7(8(11)12)5-6(2)10(3,15)9(13)14/h4,6,15H,5H2,1-3H3,(H,11,12)(H,13,14)/b7-4-/t6-,10-/m1/s1 |
| Standard InChIKey | CEYWPVCZMDVGLZ-BEPFRFAYSA-N |
| Isomeric SMILES | C/C=C(/C[C@@H](C)[C@](C)(C(=O)O)O)\C(=O)O |
| SMILES | CC=C(CC(C)C(C)(C(=O)O)O)C(=O)O |
| Canonical SMILES | CC=C(CC(C)C(C)(C(=O)O)O)C(=O)O |
| Synonyms | necic acid necic acid, (E)-isome |
| PubChem Compound | 6440847 |
| Last Modified | Nov 11 2021 |
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